Cas no 2229274-48-8 (2-amino-1-(3-methyl-4-nitrophenyl)ethan-1-ol)

• Product Name: 2-amino-1-(3-methyl-4-nitrophenyl)ethan-1-ol
• CAS No: 2229274-48-8
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5935123
• PubChem ID: 165658011
• Update Time: 2025-10-29

2-amino-1-(3-methyl-4-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-methyl-4-nitrophenyl)ethan-1-ol
• EN300-1824245
• 2229274-48-8

• Inchi： 1S/C9H12N2O3/c1-6-4-7(9(12)5-10)2-3-8(6)11(13)14/h2-4,9,12H,5,10H2,1H3
• InChI Key： GHNWSMKENAVSIL-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-amino-1-(3-methyl-4-nitrophenyl)ethan-1-ol

Introduction to 2-amino-1-(3-methyl-4-nitrophenyl)ethan-1-ol (CAS No. 2229274-48-8)

2-amino-1-(3-methyl-4-nitrophenyl)ethan-1-ol, identified by its CAS number 2229274-48-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its amino and hydroxyl functional groups, coupled with a nitro-substituted aromatic ring system. The structural features of this molecule make it a promising candidate for further investigation in drug discovery, particularly in the development of novel therapeutic agents.

The chemical structure of 2-amino-1-(3-methyl-4-nitrophenyl)ethan-1-ol consists of an ethyl chain linked to an amino group at one end and a phenyl ring substituted with a methyl group at the 3-position and a nitro group at the 4-position at the other end. This arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in various biochemical interactions. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups on the aromatic ring suggests potential for diverse reactivity, making it an intriguing subject for synthetic chemists and pharmacologists.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their ability to interact with biological targets in novel ways. The nitro group, in particular, can undergo reduction to form nitroso intermediates or even amine derivatives, which can alter the pharmacokinetic and pharmacodynamic properties of the parent molecule. This reactivity has been leveraged in the development of antimicrobial agents, anticancer drugs, and even neuroprotective compounds.

One of the most compelling aspects of 2-amino-1-(3-methyl-4-nitrophenyl)ethan-1-ol is its potential as a scaffold for structure-based drug design. The combination of an amino group, a hydroxyl group, and a nitro-substituted phenyl ring provides multiple sites for chemical modification, allowing researchers to fine-tune the properties of the molecule for specific therapeutic applications. For instance, modifications at the amino and hydroxyl positions could enhance solubility or binding affinity, while alterations around the aromatic ring could improve metabolic stability or target specificity.

Recent studies have begun to explore the biological activity of related nitroaromatic compounds, particularly those with similar structural motifs. Some preliminary investigations suggest that molecules like 2-amino-1-(3-methyl-4-nitrophenyl)ethan-1-ol may exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory pathways. These findings are particularly relevant given the increasing recognition of inflammation as a key factor in various chronic diseases, including cardiovascular disorders, neurodegenerative conditions, and autoimmune diseases.

The synthesis of 2-amino-1-(3-methyl-4-nitrophenyl)ethan-1-ol presents both challenges and opportunities for synthetic chemists. The nitroaromatic precursor requires careful handling due to its potential reactivity, while the introduction of functional groups at multiple positions demands precise control over reaction conditions. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex molecular architectures with greater efficiency and selectivity.

In conclusion, 2-amino-1-(3-methyl-4-nitrophenyl)ethan-1-ol (CAS No. 2229274-48-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.